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Compound of Interest

Compound Name: Pirfenidone

Cat. No.: B1678446

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Pirfenidone. It outlines the necessary personal
protective equipment (PPE), safe handling procedures, and disposal plans to ensure a secure
laboratory environment.

Personal Protective Equipment (PPE)

When handling Pirfenidone, especially in its solid (powder) form, it is imperative to use
appropriate personal protective equipment to prevent exposure.[1][2][3] The recommended
PPE includes:

o Eye and Face Protection: Wear chemical safety goggles or eyeglasses with side shields that
conform to OSHA's 29 CFR 1910.133 or European Standard EN166.[1] A face shield may be
necessary for splash protection.

e Skin Protection:

o Gloves: Wear appropriate protective gloves.[1] For handling hazardous drugs, it is often
recommended to wear two pairs of powder-free gloves. Gloves should be inspected
before use and changed regularly, or immediately if contaminated, torn, or punctured.

o Protective Clothing: An impervious, lint-free disposable gown with a solid front, long
sleeves, and tight-fitting cuffs is recommended to prevent skin exposure.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1678446?utm_src=pdf-interest
https://www.benchchem.com/product/b1678446?utm_src=pdf-body
https://www.benchchem.com/product/b1678446?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC464720010&countryCode=US&language=en
https://www.echemi.com/sds/pirfenidone-pd20170329102943579.html
https://file.medchemexpress.com/batch_PDF/HY-B0673R/Pirfenidone-Standard-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC464720010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC464720010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator
(e.g., N95 or N-100 particle mask). Ensure adequate ventilation, such as a local exhaust
system, is in place.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risk of exposure and
maintain the integrity of Pirfenidone.

» Handling:

o

Wash hands and any exposed skin thoroughly after handling.

[¢]

Do not eat, drink, or smoke in areas where Pirfenidone is handled or stored.

Avoid the formation of dust and aerosols.

[¢]

o

Use in a well-ventilated area, preferably within a chemical fume hood.
o Storage:
o Keep the container tightly closed.

o Store in a cool, dry, and well-ventilated place. Recommended storage temperature is often
4°C for sealed storage, away from light and moisture.

o Store away from incompatible materials such as oxidizing agents.

Suantitative Data S

Data Point Value Source
Oral LD50 (rat) 1295 mg/kg

Intraperitoneal LD50 (rat) 430 mg/kg

Recommended Storage 4°C (sealed, away from light

Temperature and moisture)
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Emergency and First-Aid Procedures

In case of accidental exposure, immediate action is crucial.

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Seek medical attention.

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, consult a physician.

 Ingestion: If swallowed, call a poison center or doctor. Rinse the mouth with water. Do not
induce vomiting.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms occur.

Operational Workflow for Handling Pirfenidone

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Pirfenidone in a laboratory setting.
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Disposal Plan

Unused or expired Pirfenidone and contaminated materials must be disposed of as hazardous
waste.

o Waste Collection:

o Collect unused Pirfenidone and any materials heavily contaminated with it (e.g., spills) in
a suitable, closed, and clearly labeled container for chemical waste.

o Contaminated PPE, such as gloves and gowns, should be placed in a sealed bag or
container for disposal.

e Disposal Method:

o Dispose of all waste materials through an approved waste disposal plant or a licensed
contractor. Do not release into the environment.

o Follow all local, regional, and national regulations for the disposal of chemical and
pharmaceutical waste.

o Decontamination of Empty Containers:

o Before disposing of or recycling empty containers, they should be triple-rinsed with a
suitable solvent. The rinsate should be collected and disposed of as hazardous waste.
Scratch out or remove all labels from the empty container to protect proprietary
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Pirfenidone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678446#personal-protective-equipment-for-
handling-pirfenidone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.echemi.com/sds/pirfenidone-pd20170329102943579.html
https://file.medchemexpress.com/batch_PDF/HY-B0673R/Pirfenidone-Standard-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1678446#personal-protective-equipment-for-handling-pirfenidone
https://www.benchchem.com/product/b1678446#personal-protective-equipment-for-handling-pirfenidone
https://www.benchchem.com/product/b1678446#personal-protective-equipment-for-handling-pirfenidone
https://www.benchchem.com/product/b1678446#personal-protective-equipment-for-handling-pirfenidone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678446?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

